Cas no 21746-40-7 (1-propyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-propyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 21746-40-7
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD00014541
• CID: 88290
• PubChem ID: 24880054
• Update Time: 2025-04-18

1-propyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• N-Propylmaleimide
• N-(n-Propyl)maleimide
• 1-(n-Propyl)-1H-pyrrole-2,5-dione
• 1-Propyl-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1-propyl
• N-PROPYLAMALEIMIDE
• N-Propylmaleinimide
• 1-propyl-2,5-dihydro-1H-pyrrole-2,5-dione
• J-014266
• 26714-88-5
• n-Propyl maleimide
• N-n-Propylmaleimide
• AKOS000249447
• SCHEMBL151770
• D95963
• FT-0693785
• F2107-0003
• MFCD00014541
• 1-propylpyrrole-2,5-dione
• CHEMBL1774756
• NSC92549
• NSC-92549
• DTXSID50176143
• NS00026958
• DABFKTHTXOELJF-UHFFFAOYSA-N
• LS-09538
• 1-Propyl-1H-pyrrole-2,5-dione #
• YU2PGR5GLW
• N-Propylmaleimide, 95%
• EINECS 244-564-8
• 21746-40-7
• 1H-Pyrrole-2,5-dione, 1-propyl-
• ALBB-027604
• DA-08142
• DTXCID5098634
• 244-564-8

• MDL： MFCD00014541
• Inchi： 1S/C7H9NO2/c1-2-5-8-6(9)3-4-7(8)10/h3-4H,2,5H2,1H3
• InChI Key： DABFKTHTXOELJF-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCC)=O
• BRN： 1525008

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.112 g/mL at 25 °C(lit.)
• Melting Point: 24-26°C
• Boiling Point: 97 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.4760(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.38000
• LogP: 0.25930
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-propyl-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：III
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：2-8°C
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides